7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H19ClN2O7
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 7-chloro-2-(5-methyl-1,2-oxazol-3-yl)-1-(2,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H19ClN2O7/c1-11-7-19(26-34-11)27-21(13-9-17(31-3)18(32-4)10-16(13)30-2)20-22(28)14-8-12(25)5-6-15(14)33-23(20)24(27)29/h5-10,21H,1-4H3
• InChI Key: CMESYBKWWNTGJZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=C(C=C5OC)OC)OC

Description

7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CMI-977 or LEA29Y, is a small molecule inhibitor that has been studied for its potential use in treating various diseases. This compound has shown promising results in preclinical studies and has been investigated for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions for research.

Mechanism of Action

The exact mechanism of action of 7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to work by inhibiting the activation of T cells and other immune cells. This compound has been shown to block the production of cytokines and chemokines, which are involved in the inflammatory response, and to inhibit the proliferation of cancer cells and the replication of viruses.
Biochemical and Physiological Effects
7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have various biochemical and physiological effects, including reducing inflammation, inhibiting tumor growth, and suppressing viral replication. This compound has also been found to modulate the immune response by inhibiting the activation of T cells and other immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its ability to selectively target certain cells and pathways, which can help researchers better understand the mechanisms of disease and develop more effective treatments. However, one limitation of using this compound is its potential toxicity and side effects, which can vary depending on the dose and duration of treatment.

Future Directions

There are several future directions for research on 7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, including investigating its potential use in combination with other drugs or therapies, exploring its effects on different types of cancer and viral infections, and further elucidating its mechanism of action. Additionally, researchers may seek to develop new and improved derivatives of this compound with enhanced efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves multiple steps and has been described in detail in various research articles. One of the most commonly used methods involves the reaction of 2,4,5-trimethoxybenzaldehyde with 5-methylisoxazole-3-carboxylic acid, followed by the addition of a chroman-3-one derivative and further modifications to the resulting compound.

Scientific Research Applications

7-Chloro-2-(5-methyl-3-isoxazolyl)-1-(2,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been investigated for its potential use in treating various diseases, including autoimmune disorders, cancer, and viral infections. In preclinical studies, this compound has shown promising results in reducing inflammation, inhibiting tumor growth, and suppressing viral replication.